Cas no 62790-42-5 (Thiophene, tetrahydro-2,2,4,4-tetramethyl-, 1-oxide)

• Product Name: Thiophene, tetrahydro-2,2,4,4-tetramethyl-, 1-oxide
• CAS No: 62790-42-5
• MF: C₈H₁₆OS
• MW: 160.277041435242
• CID: 431115
• PubChem ID: 71382709
• Update Time: 2025-04-19

Thiophene, tetrahydro-2,2,4,4-tetramethyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Thiophene, tetrahydro-2,2,4,4-tetramethyl-, 1-oxide
• 2,2,4,4-tetramethylthiolane 1-oxide
• DTXSID90805086
• 62790-42-5
• 2,2,4,4-Tetramethyl-1lambda~4~-thiolan-1-one

• Inchi： 1S/C8H16OS/c1-7(2)5-8(3,4)10(9)6-7/h5-6H2,1-4H3
• InChI Key： KGHPXNQQNYYCQI-UHFFFAOYSA-N
• SMILES： S1(CC(C)(C)CC1(C)C)=O

Computed Properties

• Exact Mass: 160.09228
• Monoisotopic Mass: 160.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes